2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole

• CAS: 2622-70-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Core Mechanism of Action of 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole

Introduction

The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its presence in a multitude of biologically active compounds.[1][2] This guide focuses on a specific derivative, 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole, to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its core mechanism of action. Our exploration will delve into its molecular interactions, the resulting signaling pathways, and the experimental methodologies crucial for its characterization. The diverse biological activities associated with the broader benzimidazole class, including antimicrobial, antiviral, and anticancer effects, underscore the importance of understanding the specific mechanisms of individual derivatives.[2][3][4]

Primary Mechanism of Action: Positive Allosteric Modulation of the GABA-A Receptor

Recent research has identified 2-(4-fluorophenyl)-1H-benzo[d]imidazole and its close analogs as potent positive allosteric modulators (PAMs) of the γ-aminobutyric acid type A (GABA-A) receptor.[5][6] This interaction is crucial for its potential therapeutic effects in the central nervous system.

Molecular Target: The α1β2γ2 GABA-A Receptor Subtype

The GABA-A receptor is a pentameric ligand-gated ion channel, and its subunit composition dictates its pharmacological properties. The 2-(4-fluorophenyl)-1H-benzo[d]imidazole scaffold shows a preference for the α1β2γ2 subtype, which is highly expressed in the basal ganglia, a brain region critical for motor control.[6] The molecule is believed to bind at the interface between the α1 and γ2 subunits.[5][6] This is significant as modulation of this specific receptor subpopulation presents a novel strategy for addressing various neurological dysfunctions.[6]

Signaling Pathway: Enhancement of GABAergic Neurotransmission

As a positive allosteric modulator, 2-(4-fluorophenyl)-1H-benzo[d]imidazole does not directly activate the GABA-A receptor. Instead, it enhances the effect of the endogenous neurotransmitter, GABA. Upon binding to its allosteric site, the compound induces a conformational change in the receptor that increases the affinity of GABA for its binding site and/or enhances the channel's ion flow in response to GABA binding. This leads to an increased influx of chloride ions into the neuron, causing hyperpolarization of the cell membrane and ultimately, an inhibitory effect on neurotransmission.

Figure 1: Signaling pathway of 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole as a GABA-A receptor PAM.

Structure-Activity Relationship Insights

Studies on related compounds have revealed key structural features that govern their interaction with the GABA-A receptor. The 2-(4-fluorophenyl)-1H-benzo[d]imidazole scaffold is thought to mimic the stereoelectronic properties of imidazo[1,2-a]pyridine derivatives, another class of GABA-A receptor modulators.[5][6] The placement of substituents on the benzimidazole ring is critical; for instance, a methyl group at the 6-position can enhance binding, while a methyl group at the 5-position may cause steric hindrance and reduce affinity.[5][6] The fluorine atom at the 4-position of the phenyl ring appears to improve metabolic stability without negatively impacting receptor binding.[5][6]

Potential Secondary Mechanism of Action: Inhibition of 17β-Hydroxysteroid Dehydrogenase Type 10 (17β-HSD10)

While direct evidence for the title compound is emerging, a compelling line of research points to the 2-phenyl-1H-benzo[d]imidazole scaffold as a potent inhibitor of 17β-hydroxysteroid dehydrogenase type 10 (17β-HSD10).[7] This mitochondrial enzyme is implicated in the pathology of Alzheimer's disease.[7]

Molecular Target and Its Role in Alzheimer's Disease

17β-HSD10 is overexpressed in the brains of individuals with Alzheimer's disease and is known to bind to the amyloid-beta (Aβ) peptide, a key component of the characteristic plaques found in this neurodegenerative disorder.[7] The enzyme's activity can disrupt the balance of neuroprotective steroids, such as 17β-estradiol (E2) and allopregnanolone (ALLOP).[7] By inhibiting 17β-HSD10, there is potential to restore the homeostasis of these neurosteroids and mitigate the neurotoxic effects of Aβ.[7]

Inhibitory Action

Derivatives of 2-phenyl-1H-benzo[d]imidazole have been shown to occupy the active site of 17β-HSD10.[7] Molecular docking studies suggest that the benzimidazole core interacts with key amino acid residues within the enzyme's active pocket, such as Gln165, through hydrogen bonding.[7] This binding prevents the natural substrate from accessing the active site, thereby inhibiting the enzyme's function.

Figure 2: Proposed mechanism of 17β-HSD10 inhibition for the treatment of Alzheimer's disease.

Experimental Protocols for Mechanistic Elucidation

The determination of these mechanisms of action relies on a suite of robust in vitro assays. The following are representative protocols that form the foundation of such investigations.

Protocol 1: Radioligand Binding Assay for GABA-A Receptor Affinity

Objective: To determine the binding affinity of 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole for the benzodiazepine site on the GABA-A receptor.

Methodology:

• Membrane Preparation: Homogenize rat cerebral cortex tissue in a buffered solution and centrifuge to isolate the crude synaptic membrane fraction containing GABA-A receptors.

• Binding Reaction: Incubate the prepared membranes with a known concentration of a radiolabeled ligand (e.g., [³H]flunitrazepam) and varying concentrations of the test compound.

• Separation: Rapidly filter the incubation mixture through glass fiber filters to separate bound from unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀ value). This value can be used to calculate the equilibrium dissociation constant (Kᵢ), which reflects the compound's affinity for the receptor.

Protocol 2: 17β-HSD10 Enzyme Inhibition Assay

Objective: To quantify the inhibitory potency of 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole against 17β-HSD10.

Methodology:

• Enzyme and Substrate Preparation: Obtain purified recombinant human 17β-HSD10. Prepare a buffered solution containing the enzyme's substrate (e.g., a specific steroid) and the cofactor NAD⁺.

• Inhibition Reaction: Pre-incubate the enzyme with varying concentrations of the test compound.

• Initiation of Reaction: Add the substrate and cofactor solution to initiate the enzymatic reaction.

• Detection: Monitor the production of NADH over time by measuring the increase in absorbance at 340 nm using a spectrophotometer.

• Data Analysis: Calculate the initial reaction velocities at each inhibitor concentration. Determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Quantitative Data Summary

While specific quantitative data for 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole is proprietary or still under investigation in many cases, studies on analogous compounds provide valuable benchmarks.

Compound Class	Target	Assay	Key Finding	Reference
2-phenyl-1H-benzo[d]imidazole derivatives	17β-HSD10	Enzyme Inhibition	IC₅₀ values in the low micromolar range (e.g., 1.65 ± 0.55 μM for a potent analog).[7]	[7]
2-(4-fluorophenyl)-1H-benzo[d]imidazole derivatives	GABA-A Receptor	Radioligand Binding	Demonstrates binding to the α1/γ2 interface.[5][6]	[5][6]
2-(4-fluorophenyl)-1H-benzo[d]imidazole derivatives	Metabolic Stability	In vitro metabolism	The 4-fluoro substitution enhances metabolic stability.[5][6]	[5][6]

Conclusion

The primary, well-documented mechanism of action for 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole is its function as a positive allosteric modulator of the α1β2γ2 subtype of the GABA-A receptor. This activity positions it as a promising scaffold for the development of novel therapeutics for neurological disorders. Furthermore, the inhibitory potential of the broader 2-phenyl-1H-benzo[d]imidazole class against 17β-HSD10 suggests a plausible secondary mechanism that warrants further investigation, particularly in the context of neurodegenerative diseases like Alzheimer's. The continued exploration of this versatile chemical entity, guided by the robust experimental protocols outlined herein, will undoubtedly unveil further therapeutic opportunities.

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Protocols & Analytical Methods

Application Notes and Protocols for the Purification of Benzimidazole Derivatives by Column Chromatography

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Abstract

Benzimidazole derivatives represent a critical class of heterocyclic compounds in pharmaceutical research and drug development, celebrated for their extensive biological activities.[1] Ensuring the high purity of these synthesized compounds is a non-negotiable prerequisite for accurate biological screening, structural analysis, and subsequent development. This technical guide provides a comprehensive, in-depth protocol for the purification of benzimidazole derivatives using silica gel column chromatography. Beyond a mere recitation of steps, this document elucidates the fundamental principles and the rationale behind critical experimental choices, empowering researchers to not only replicate the methodology but also to adapt and troubleshoot it for their specific derivatives.

Introduction: The Significance of Purity in Benzimidazole Scaffolds

The benzimidazole nucleus, a bicyclic structure formed by the fusion of benzene and imidazole rings, is a privileged scaffold in medicinal chemistry.[2] Its derivatives have demonstrated a wide spectrum of pharmacological properties, including antimicrobial, anticancer, analgesic, and antihistaminic activities.[2] The journey from crude synthetic product to a highly pure active pharmaceutical ingredient (API) is paved with meticulous purification steps. Column chromatography stands out as a highly effective and widely adopted technique for this purpose, particularly for polar compounds like many benzimidazole derivatives that exhibit strong interactions with polar stationary phases.[3]

This guide will use a representative benzimidazole derivative to illustrate the purification process, focusing on the strategic selection of stationary and mobile phases, proper column packing, efficient fraction collection, and post-chromatography processing.

The Principle of Separation: A Dance of Polarity

Column chromatography operates on the principle of differential adsorption. A mixture is passed through a column packed with a solid adsorbent (the stationary phase), propelled by a liquid (the mobile phase). The separation occurs because the components of the mixture have different affinities for the stationary phase.

• Stationary Phase: For the purification of benzimidazole derivatives, silica gel (SiO₂) is the most commonly used stationary phase.[2][4] Silica gel is a polar adsorbent due to the presence of surface silanol (Si-OH) groups.

• Mobile Phase: The mobile phase, a solvent or a mixture of solvents, flows through the column, carrying the components of the mixture with it. The polarity of the mobile phase is a critical parameter that can be adjusted to control the elution of the compounds.

The core principle is a competition: the components of the mixture are either adsorbed to the polar silica gel or dissolved in the mobile phase.

• Polar Compounds: These compounds have a strong affinity for the polar silica gel and will move down the column slowly. A more polar mobile phase is required to elute them.

• Nonpolar Compounds: These compounds have a weaker affinity for the silica gel and a higher affinity for a less polar mobile phase, thus they will move down the column more quickly.

By carefully selecting the mobile phase, a separation of compounds based on their polarity can be achieved.

Pre-Chromatography Workflow: Setting the Stage for Success

Before commencing column chromatography, a systematic preliminary analysis using Thin-Layer Chromatography (TLC) is indispensable. TLC serves as a rapid, small-scale pilot for the larger column separation, allowing for the optimization of the solvent system.[2]

Protocol: Thin-Layer Chromatography (TLC) for Solvent System Selection

• Sample Preparation: Dissolve a small amount of the crude benzimidazole derivative in a suitable solvent (e.g., dichloromethane or methanol).[3]

• Spotting: Using a capillary tube, spot the dissolved sample onto a silica gel TLC plate.

• Development: Place the TLC plate in a developing chamber containing a pre-equilibrated atmosphere of a chosen solvent system. Common solvent systems for benzimidazole derivatives include ethyl acetate/hexane and dichloromethane/methanol.[3]

• Visualization: After the solvent front has reached near the top of the plate, remove it and visualize the separated spots under a UV lamp (typically at 254 nm).[3]

• Analysis: Calculate the Retention Factor (Rf) value for the desired compound. The Rf is the ratio of the distance traveled by the spot to the distance traveled by the solvent front. For optimal separation in column chromatography, the target compound should have an Rf value between 0.2 and 0.4.

Interpreting TLC Results for Column Chromatography

Rf Value	Interpretation for Column Chromatography	Action
> 0.5	The compound is eluting too quickly.	Decrease the polarity of the mobile phase (e.g., increase the proportion of hexane in an ethyl acetate/hexane system).
< 0.2	The compound is too strongly adsorbed to the silica.	Increase the polarity of the mobile phase (e.g., increase the proportion of ethyl acetate).
Spots are too close	Poor separation between the desired compound and impurities.	Experiment with different solvent systems to improve resolution.

Detailed Protocol: Column Chromatography Purification

This protocol outlines the purification of a crude benzimidazole derivative using a silica gel column.

Materials and Equipment

• Chromatography column

• Silica gel (60-120 mesh or 230-400 mesh)

• Sand (acid-washed)

• Cotton or glass wool

• Crude benzimidazole derivative

• Optimized mobile phase (from TLC analysis)

• Collection tubes or flasks

• TLC plates and chamber

• UV lamp

• Rotary evaporator

Step-by-Step Methodology

The proper packing of the column is paramount to achieving good separation. The slurry method is generally preferred as it minimizes the chances of air bubbles and channels forming within the stationary phase.

• Preparation: Ensure the column is clean, dry, and clamped vertically. Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer of sand.

• Slurry Formation: In a beaker, mix the required amount of silica gel with the initial mobile phase to form a slurry.[5] The consistency should be pourable but not too dilute.

• Packing the Column: Pour the silica gel slurry into the column.[6] Open the stopcock to allow the solvent to drain, collecting it for reuse.[6] Gently tap the side of the column to encourage even settling of the silica gel and to dislodge any air bubbles.[5]

• Equilibration: Once the silica gel has settled, add a layer of sand on top to protect the surface.[6] Continuously pass the mobile phase through the column until the packed bed is stable and no more settling occurs. Never let the solvent level drop below the top of the silica gel.[6]

• Dissolution: Dissolve the crude benzimidazole derivative in a minimal amount of the mobile phase or a slightly more polar solvent to ensure complete dissolution.

• Adsorption (Optional but Recommended): For less soluble compounds, a dry loading method is preferable. Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent using a rotary evaporator. This results in the crude product being adsorbed onto the silica gel.

• Loading: Carefully add the dissolved sample or the silica-adsorbed sample to the top of the column.

• Elution: Begin eluting the column by adding the mobile phase. Maintain a constant flow rate. For many benzimidazole purifications, a gradient elution may be necessary, where the polarity of the mobile phase is gradually increased over time to elute more polar compounds.[7]

• Fraction Collection: Collect the eluate in a series of labeled test tubes or flasks.[8] The size of the fractions will depend on the scale of the separation.

• Monitoring: Regularly monitor the collected fractions by TLC to determine which fractions contain the purified benzimidazole derivative.[9] Spot each fraction on a TLC plate and develop it in the appropriate solvent system.

Fraction Collection Strategy	Description	Best For
Time-based	Fractions are collected for a set duration.[10]	Simple, predictable separations.
Volume-based	Fractions of a specific volume are collected.	Consistent flow rates.
Peak-based	Fractions are collected based on a detector's response.[10]	Automated systems. For manual columns, this translates to collecting fractions as a visible band passes.

• Combining Fractions: Based on the TLC analysis, combine the fractions that contain the pure product.

• Solvent Removal: Remove the solvent from the combined fractions using a rotary evaporator.[11] This technique allows for efficient solvent removal at a reduced pressure and temperature, which is ideal for heat-sensitive compounds.[11][12]

• Purity Confirmation: After solvent removal, confirm the purity of the isolated benzimidazole derivative using analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Solution(s)
Poor Separation	- Inappropriate mobile phase polarity.- Column was packed improperly (channeling).- Column was overloaded with crude product.	- Re-optimize the mobile phase using TLC.- Repack the column carefully.- Use a larger column or less sample.
Compound Won't Elute	- Mobile phase is not polar enough.- Compound may be decomposing on the silica.	- Gradually increase the polarity of the mobile phase (gradient elution).- Test the stability of the compound on a small amount of silica.[13]
Cracked or Dry Column	- The solvent level dropped below the top of the silica gel.	- This is often irreversible and requires repacking the column. Always keep the column wet.
Peak Tailing	- Interactions between the analyte and active sites on the silica.- Sample is not sufficiently soluble in the mobile phase.	- Add a small amount of a polar modifier (e.g., triethylamine for basic compounds) to the mobile phase.- Ensure the sample is fully dissolved before loading.[14]

Conclusion

The purification of benzimidazole derivatives by column chromatography is a robust and versatile technique that is fundamental to the advancement of medicinal chemistry and drug development. A thorough understanding of the principles of polarity, meticulous preliminary work with TLC, and careful execution of the chromatographic process are the cornerstones of achieving high-purity compounds. This guide provides the necessary framework and practical insights for researchers to confidently and successfully purify their target benzimidazole derivatives, paving the way for further biological and clinical investigations.

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Application Note &amp; Protocol: A High-Throughput In Vitro Assay for the Discovery of PqsR Inhibitors in Pseudomonas aeruginosa

Abstract

Pseudomonas aeruginosa represents a significant threat to public health due to its intrinsic and acquired resistance to a broad range of antibiotics. This opportunistic pathogen coordinates the expression of virulence factors and biofilm formation through a complex cell-to-cell communication network known as quorum sensing (QS). The Pseudomonas Quinolone Signal (pqs) system, governed by the transcriptional regulator PqsR (also known as MvfR), is a linchpin in this network, making it a prime target for novel anti-virulence strategies. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust in vitro assay to identify and characterize inhibitors of PqsR. We detail two complementary, high-fidelity methodologies: a biophysical ligand-binding assay utilizing fluorescence polarization and a cell-based transcriptional reporter assay. The protocols are designed to be self-validating, offering insights into the causality behind experimental choices to ensure reproducibility and reliability.

Introduction: The Rationale for Targeting PqsR

Pseudomonas aeruginosa employs at least three interconnected QS systems: las, rhl, and pqs.[1][2] The pqs system utilizes 2-alkyl-4(1H)-quinolones (AQs) as signaling molecules, with 2-heptyl-3-hydroxy-4-quinolone (the Pseudomonas Quinolone Signal or PQS) and its precursor, 2-heptyl-4-quinolone (HHQ), being the most prominent.[1][2] PqsR, a LysR-type transcriptional regulator (LTTR), is the intracellular receptor for these AQs.[1][2][3][4] Upon binding to its cognate ligands, PqsR undergoes a conformational change that enhances its affinity for the promoter region of the pqsA gene, initiating the transcription of the pqsABCDE operon.[1][2] This operon encodes the biosynthetic machinery for AQ production, thus establishing a positive feedback loop.

Crucially, the PqsR-mediated activation of the pqs system governs the production of numerous virulence factors, including pyocyanin, elastase, and rhamnolipids, and is integral to biofilm maturation.[1][2][5] By inhibiting PqsR, it is possible to disrupt this entire virulence cascade without exerting bactericidal pressure, which is less likely to drive the development of resistance compared to traditional antibiotics. This anti-virulence approach aims to disarm the pathogen, rendering it more susceptible to host immune clearance and conventional antibiotic therapies.

The PqsR Signaling Pathway

The PqsR signaling cascade is a tightly regulated process. The interaction of PqsR with its native agonists, PQS and HHQ, is the critical activation step.[1][2] This ligand-receptor complex then directly upregulates the pqsABCDE operon.[1][2] Furthermore, the pqs system is hierarchically integrated with the las and rhl QS systems, amplifying the regulatory control over a broad spectrum of virulence-associated genes.[6][7]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating 17β-HSD10 Inhibitors in Scopolamine-Induced Mouse Models

This guide provides a comprehensive framework for researchers and drug development professionals to rigorously assess the therapeutic potential of 17β-hydroxysteroid dehydrogenase type 10 (17β-HSD10) inhibitors. We will delve into the rationale behind using the scopolamine-induced cognitive impairment model, provide detailed, validated protocols for behavioral assessment, and offer a comparative structure for evaluating novel compounds against established benchmarks.

The Scientific Rationale: Connecting Scopolamine, 17β-HSD10, and Cognitive Deficits

The Scopolamine Model: A Validated Paradigm for Acute Amnesia

The scopolamine-induced amnesia model is a cornerstone in preclinical cognitive research. Scopolamine is a non-selective muscarinic receptor antagonist that blocks cholinergic neurotransmission, a pathway critical for learning and memory.[1][2] This blockade induces a transient, reversible cognitive deficit in rodents that mimics certain aspects of neurodegenerative diseases like Alzheimer's disease (AD).[2][3] Its primary advantage lies in its robustness and non-transgenic nature, allowing for the rapid screening of compounds that may restore or protect cholinergic function. The mechanism involves disrupting hippocampal-dependent processes, leading to impairments in both working and long-term spatial memory.[1][4]

17β-HSD10: A Mitochondrial Enzyme Implicated in Neurodegeneration

17β-HSD10, also known as amyloid-β binding alcohol dehydrogenase (ABAD), is a multifunctional mitochondrial enzyme.[5] Its expression is significantly elevated in the brains of Alzheimer's disease patients.[6] The pathological significance of 17β-HSD10 is multifaceted:

• Neurosteroid Metabolism: It inactivates neuroprotective steroids, and its overexpression can disrupt the delicate balance of neurosteroids essential for cognitive function.

• Mitochondrial Dysfunction: It can interact with amyloid-β (Aβ) within mitochondria, exacerbating Aβ-induced toxicity, oxidative stress, and overall mitochondrial dysfunction.[6][7][8]

• Cellular Stress: Overexpression of 17β-HSD10, even independent of Aβ, has been shown to induce cytotoxicity and impair mitochondrial metabolic pathways.[8][9]

Therefore, inhibiting 17β-HSD10 presents a compelling therapeutic strategy to mitigate mitochondrial stress and protect against neurodegeneration.[6] This guide outlines the process to validate if a candidate inhibitor can reverse the cognitive deficits in a pharmacologically-induced stress model.

Figure 2: High-level experimental workflow for inhibitor validation.

Experimental Groups: A comprehensive study should include the following groups to isolate the effects of the test compound and validate the model itself.

Group #	Group Name	Vehicle/Compound	Scopolamine	Rationale
1	Vehicle Control	Vehicle	Saline	Establishes baseline cognitive performance.
2	Scopolamine Control	Vehicle	Scopolamine (1 mg/kg, i.p.)	Confirms scopolamine-induced cognitive impairment.
3	Positive Control	Donepezil (e.g., 2 mg/kg, p.o.)	Scopolamine (1 mg/kg, i.p.)	Provides a benchmark for a clinically relevant cognitive enhancer.
4	Test Compound Low Dose	Inhibitor A (X mg/kg, p.o.)	Scopolamine (1 mg/kg, i.p.)	Evaluates efficacy at a low dose.
5	Test Compound High Dose	Inhibitor A (Y mg/kg, p.o.)	Scopolamine (1 mg/kg, i.p.)	Evaluates efficacy at a high dose.
6	Test Compound Alone	Inhibitor A (Y mg/kg, p.o.)	Saline	Assesses if the compound has intrinsic effects on cognition without a deficit.

Detailed Experimental Protocols

Adherence to standardized protocols is paramount for reproducibility. The following methods are based on established best practices.

Scopolamine-Induced Amnesia Protocol

• Causality: A 30-minute interval between scopolamine injection and testing is standard, as this timing corresponds to the peak cognitive impairment effects of the drug. [10]Pre-treatment with the test compound (typically 30-60 minutes prior to scopolamine) allows for adequate absorption and distribution to the target site before the cholinergic challenge.

• Administer the test compound (e.g., Inhibitor A, Donepezil) or vehicle orally (p.o.) or via the intended clinical route.

• After 30-60 minutes, administer scopolamine (e.g., 1 mg/kg) or saline via intraperitoneal (i.p.) injection. [10]3. Wait for approximately 30 minutes before commencing behavioral testing.

• Conduct all behavioral tests within the 30-90 minute window post-scopolamine injection to ensure the model's effects are present.

Y-Maze Spontaneous Alternation Test (Spatial Working Memory)

• Causality: This test leverages the innate curiosity of mice to explore novel areas. [11]A mouse with intact working memory will remember the arms it has recently visited and will tend to enter a less-recently visited arm, resulting in a high alternation percentage. [11][12]This task is sensitive to hippocampal dysfunction. [13]1. Apparatus: A Y-shaped maze with three identical arms (e.g., 40 cm long, 10 cm wide, 15 cm high walls) positioned at 120° angles.

• Procedure:

  • Place the mouse at the end of one arm (the start arm).

  • Allow the mouse to freely explore the maze for 8 minutes.

  • Record the sequence of arm entries using video tracking software or a manual observer. An arm entry is counted when all four paws are within the arm.

• Data Analysis:

  • An "alternation" is defined as a sequence of three consecutive entries into different arms (e.g., A, B, C or C, B, A).

  • Total number of possible alternations = Total arm entries - 2.

  • Spontaneous Alternation (%) = [ (Number of Alternations) / (Total number of possible alternations) ] * 100 .

Morris Water Maze (MWM) Test (Spatial Learning & Long-Term Memory)

• Causality: The MWM is a more demanding test of hippocampal-dependent spatial navigation and memory. [13][14]Mice must learn the location of a hidden escape platform using distal visual cues in the room. [14]This multi-day protocol assesses both the rate of learning (acquisition phase) and the consolidation of spatial memory (probe trial).

• Apparatus: A circular pool (e.g., 120-150 cm diameter) filled with water made opaque with non-toxic white paint. A small escape platform (10 cm diameter) is submerged 1 cm below the water surface. [15]2. Acquisition Phase (e.g., 4-5 days):

  • Conduct 4 trials per day for each mouse.

  • For each trial, gently place the mouse into the water facing the pool wall at one of four quasi-random start positions.

  • Allow the mouse to swim for a maximum of 60-90 seconds to find the hidden platform. [16][17] * If the mouse fails to find the platform within the time limit, gently guide it to the platform.

  • Allow the mouse to remain on the platform for 15-30 seconds to observe visual cues. [16] * Record the escape latency (time to find the platform) and path length for each trial.

• Probe Trial (24 hours after the last acquisition trial):

  • Remove the platform from the pool.

  • Place the mouse in the pool from a novel start position and allow it to swim for 60 seconds.

  • Record the time spent in the target quadrant (where the platform was previously located) and the number of platform location crosses.

Comparative Data Analysis and Interpretation

Data should be presented clearly to allow for objective comparison between compounds. The following tables illustrate how to summarize typical results from these behavioral assays.

Table 1: Y-Maze Spontaneous Alternation Performance

Group	Treatment	N	Total Arm Entries	Spontaneous Alternation (%)
Vehicle Control	Vehicle + Saline	10	25.2 ± 1.8	75.4 ± 3.1%
Scopolamine Control	Vehicle + Scop	10	26.1 ± 2.0	48.5 ± 2.5% ##
Positive Control	Donepezil + Scop	10	24.8 ± 1.5	69.8 ± 3.3% **** **
Test Compound A (Low)	Inhibitor A (10 mg/kg) + Scop	10	25.5 ± 1.9	59.2 ± 2.8% *** **
Test Compound B (High)	Inhibitor B (20 mg/kg) + Scop	10	24.9 ± 2.1	68.1 ± 3.0% **** **
*Data are presented as Mean ± SEM. ##p<0.01 vs. Vehicle Control. *p<0.05, *p<0.01 vs. Scopolamine Control.

Interpretation: The scopolamine group shows a significant drop in alternation, confirming the model's efficacy. Both Donepezil and Inhibitor B significantly reverse this deficit, indicating potent effects on working memory. Inhibitor A shows a modest but statistically significant improvement. Total arm entries should be similar across groups to rule out confounding effects on general motor activity.

Table 2: Morris Water Maze Performance

Group	Treatment	Day 4 Escape Latency (s)	Probe Trial: Time in Target Quadrant (%)
Vehicle Control	Vehicle + Saline	15.1 ± 2.2	45.3 ± 4.1%
Scopolamine Control	Vehicle + Scop	48.9 ± 5.1 ##	24.1 ± 2.9% ##
Positive Control	Donepezil + Scop	22.5 ± 3.0 **** **	39.8 ± 3.8% **** **
Test Compound A (Low)	Inhibitor A (10 mg/kg) + Scop	35.7 ± 4.5 *** **	31.5 ± 3.5% *** **
Test Compound B (High)	Inhibitor B (20 mg/kg) + Scop	24.8 ± 3.3 **** **	41.2 ± 4.0% **** **
*Data are presented as Mean ± SEM. ##p<0.01 vs. Vehicle Control. *p<0.05, *p<0.01 vs. Scopolamine Control.

Interpretation: The scopolamine group demonstrates impaired learning (longer escape latency) and poor memory consolidation (less time in the target quadrant). Inhibitor B shows a restorative effect comparable to the positive control, Donepezil, suggesting a strong impact on spatial learning and long-term memory.

Conclusion and Future Directions

This guide provides a validated, multi-tiered approach to assess the efficacy of 17β-HSD10 inhibitors in a scopolamine-induced model of cognitive dysfunction. A compound demonstrating robust, dose-dependent reversal of deficits in both the Y-maze and Morris water maze warrants further investigation. Subsequent steps should include pharmacokinetic studies to confirm brain penetration [18]and further mechanistic studies in transgenic models of Alzheimer's disease to validate its effects on Aβ- and tau-related pathology. By employing this rigorous and self-validating framework, researchers can confidently identify promising therapeutic candidates for the treatment of cognitive disorders.

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A Comparative Analysis of Docking Scores for 2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole Derivatives: Targeting the GABA-A Receptor and Beyond

In the landscape of contemporary drug discovery, the benzimidazole scaffold stands out as a "privileged" structure, a core moiety that demonstrates a remarkable versatility in binding to a diverse array of biological targets. This guide delves into a comparative analysis of molecular docking scores for a specific subset of this promising class: 2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole and its closely related derivatives. Our primary focus will be on their interaction with the α1β2γ2 subtype of the GABA-A receptor, a crucial target in neuropharmacology. Furthermore, we will broaden our scope to contextualize these findings by comparing them with docking studies of other benzimidazole derivatives against different, yet significant, therapeutic targets such as EGFR and β-tubulin. This comparative approach aims to provide researchers, scientists, and drug development professionals with a nuanced understanding of the structure-activity relationships that govern the binding affinities of these compounds, thereby facilitating more informed strategies in rational drug design.

The Significance of the Benzimidazole Scaffold

The isosteric relationship of the benzimidazole core with naturally occurring purines allows it to readily interact with the active sites of numerous enzymes and receptors, making it a cornerstone in medicinal chemistry.[1] Derivatives of this scaffold have been reported to exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[2] Molecular docking, a powerful computational tool, has been instrumental in elucidating the binding modes of these derivatives and predicting their therapeutic potential.[2][3][4]

Comparative Docking Analysis: GABA-A Receptor

Recent investigations have identified 2-(4-fluorophenyl)-1H-benzo[d]imidazole derivatives as promising positive allosteric modulators (PAMs) of the GABA-A receptor, with potential applications in treating various neurological dysfunctions.[5][6][7] A particularly insightful study highlights the critical role of the methyl group's position on the benzimidazole core in dictating the binding affinity and orientation within the α1/γ2 interface of the receptor.[5][6]

Key Findings at the GABA-A Receptor

A direct comparison between the 6-methyl and 5-methyl isomers of 2-(4-fluorophenyl)-1H-benzo[d]imidazole reveals a stark difference in their molecular recognition by the GABA-A receptor. The 6-methyl derivative (compound 9 in the source study) demonstrates a favorable binding pose, analogous to that of the known modulator zolpidem.[5][6] In contrast, the 5-methyl analog (compound 10 ) adopts a divergent and flipped orientation, leading to a significant loss of crucial interactions and consequently, a lower docking score and reduced affinity.[5][6]

This difference is attributed to the ability of the 6-methyl derivative to form key hydrogen bonds and aromatic interactions within the allosteric binding site. Specifically, the nitrogen at position 3 of the benzimidazole ring of the 6-methyl compound mimics the interaction of zolpidem with αHis102.[5][6] The binding is further stabilized by a network of aromatic interactions with Phe100, His102, Tyr160, and Tyr210 of the α1-subunit and Phe77 and Tyr58 of the γ2-subunit.[5][6] The inverted orientation of the 5-methyl derivative precludes these critical interactions, resulting in a poor docking score.[5][6]

Table 1: Comparative Docking Insights for Benzimidazole Derivatives at the GABA-A Receptor

Compound	Key Interactions	Docking Score Outcome	Reference
2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole	Hydrogen bond with αHis102; Aromatic interactions with αPhe100, αHis102, αTyr160, αTyr210, γPhe77, and γTyr58.	Favorable, indicating good binding affinity.	[5][6]
2-(4-fluorophenyl)-5-methyl-1H-benzo[d]imidazole	Lacks crucial hydrogen bonds and aromatic interactions due to an inverted binding pose.	Low, indicating poor binding affinity.	[5][6]

Broader Context: Docking of Benzimidazole Derivatives Against Other Targets

To provide a more comprehensive understanding of the potential of the 2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole scaffold, it is valuable to compare its docking performance with that of other benzimidazole derivatives against different protein targets implicated in various diseases.

Table 2: Exemplary Docking Scores of Benzimidazole Derivatives Against Various Targets

Derivative Class	Target Protein	PDB ID	Docking Score (kcal/mol)	Reference
Keto- and amino-benzimidazoles	EGFR (wild-type)	3VJO	-8.1	[1]
Keto- and amino-benzimidazoles	EGFR (T790M mutant)	2JIT	-8.4	[1]
Benzofuran derivatives of benzimidazole	β-tubulin	1SA0	-7.11 to -8.50	[8]
Triazinane and oxadiazinane derivatives	Not Specified	-	-9.05 to -10.04	[9]
2-(4-chlorobenzyl)-6-(4-methoxyphenyl)imidazo[2,1-b][5][9][10]thiadiazole	Not Specified	-	-7.50 to -10.20	[11]

Note: Docking scores are highly dependent on the software, force field, and specific protocol used and should be compared with caution across different studies.

The data in Table 2 illustrates that benzimidazole derivatives consistently exhibit strong binding affinities (indicated by highly negative docking scores) against a range of therapeutically relevant proteins, including EGFR (a key target in oncology) and β-tubulin (an important target for anthelmintic and anticancer drugs).[1][2][8][10][12] This underscores the versatility of the benzimidazole scaffold and suggests that derivatives of 2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole could also be explored as potential inhibitors of these and other targets.

Experimental Protocol: A Standardized Molecular Docking Workflow

To ensure the reproducibility and validity of in silico docking studies, a rigorous and well-defined protocol is essential. The following represents a generalized yet comprehensive workflow for conducting molecular docking studies on benzimidazole derivatives, synthesized from methodologies reported in the literature.[3][8][13][14]

Step 1: Protein Preparation

• Obtain Protein Structure: Download the 3D crystallographic structure of the target protein from the Protein Data Bank (PDB). For instance, the GABA-A receptor structure can be accessed, as can structures for EGFR (e.g., 3VJO, 2JIT) and β-tubulin (e.g., 1SA0).[1][8]

• Pre-processing: Remove all non-essential components from the PDB file, including water molecules, co-crystallized ligands, and any duplicate protein chains.

• Protonation and Charge Assignment: Add polar hydrogen atoms to the protein structure and assign appropriate atomic charges using a molecular modeling software package (e.g., AutoDock Tools, Schrödinger's Protein Preparation Wizard). This step is crucial for accurately modeling electrostatic interactions.

Step 2: Ligand Preparation

• 3D Structure Generation: Draw the 2D structure of the 2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole derivative and convert it into a 3D structure.

• Energy Minimization: Perform energy minimization of the 3D ligand structure using a suitable force field (e.g., MMFF94). This ensures that the ligand is in a low-energy, stable conformation.

• Charge Calculation and Torsion Angle Definition: Calculate partial charges for the ligand atoms and define the rotatable bonds.

Step 3: Molecular Docking

• Grid Box Generation: Define a grid box that encompasses the active site of the target protein. The size and center of the grid box should be carefully chosen to include all key residues involved in ligand binding.

• Docking Simulation: Perform the docking calculation using a validated docking program such as AutoDock Vina or GLIDE.[3][14] These programs employ scoring functions to predict the binding affinity (docking score) and the optimal binding pose of the ligand within the protein's active site.

• Pose Clustering and Selection: The docking algorithm will typically generate multiple possible binding poses. These poses are then clustered based on their root-mean-square deviation (RMSD), and the pose with the lowest binding energy from the most populated cluster is often selected as the most probable binding mode.

Step 4: Analysis of Docking Results

• Binding Affinity Evaluation: The docking score, typically expressed in kcal/mol, provides a quantitative estimate of the binding affinity. More negative values indicate stronger binding.

• Interaction Analysis: Visualize the docked complex to identify and analyze the key molecular interactions, such as hydrogen bonds, hydrophobic interactions, and electrostatic interactions, between the ligand and the protein. This analysis provides critical insights into the structural basis of binding and can guide further optimization of the ligand.

Caption: A standardized workflow for molecular docking studies.

Structure-Activity Relationship Insights

The comparative docking analysis provides valuable insights into the structure-activity relationships (SAR) of 2-(4-fluorophenyl)-1H-benzo[d]imidazole derivatives.

Caption: Influence of methyl group position on binding affinity.

The key takeaway is that even subtle structural modifications, such as the relocation of a methyl group, can have a profound impact on the binding mode and affinity of a ligand. This underscores the importance of precise structural information in guiding the design of potent and selective modulators. The favorable interactions of the 6-methyl derivative at the GABA-A receptor suggest that this position is optimal for substitution to enhance binding affinity. Conversely, the 5-position appears to be sterically and electronically unfavorable.

Conclusion

The comparative analysis of docking scores for 2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole derivatives reveals a nuanced and compelling story of structure-activity relationships. The superior docking performance of the 6-methyl isomer at the GABA-A receptor, in contrast to its 5-methyl counterpart, provides a clear directive for future lead optimization efforts targeting this important neurological receptor. Furthermore, the broader context provided by docking studies of other benzimidazole derivatives against diverse targets like EGFR and β-tubulin highlights the immense therapeutic potential of this chemical scaffold. By integrating computational approaches like molecular docking with empirical testing, researchers can accelerate the discovery and development of novel benzimidazole-based therapeutics with improved efficacy and selectivity.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole

Navigating the complexities of laboratory waste management is not merely a regulatory hurdle; it is a cornerstone of responsible scientific practice. For researchers and drug development professionals, the integrity of our work extends to the entire lifecycle of the chemical entities we handle, including their safe and compliant disposal. This guide provides a detailed operational and logistical framework for the proper disposal of 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole, a halogenated benzimidazole derivative. The procedures outlined herein are synthesized from established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

The foundational principle of chemical safety dictates that the specific Safety Data Sheet (SDS) for any chemical is the primary source of information. While an SDS for this exact compound is not publicly available, we can establish a robust disposal protocol based on its chemical class—halogenated benzimidazole derivatives—and data from closely related analogs.[1]

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the potential hazards of 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole is critical to appreciating the necessity of stringent disposal procedures. Based on data for the analogous compound 2-(4-Fluorophenyl)benzimidazole, we can anticipate a similar hazard profile.[1] The Occupational Safety and Health Administration (OSHA) Laboratory Standard mandates that all laboratory workers are informed about the hazards of the chemicals they handle.[2][3]

Anticipated Hazard Profile Summary

Hazard Classification	Description	Causality for Disposal Protocol
Skin Corrosion/Irritation	Expected to cause skin irritation.[1]	Prevents chemical burns and skin damage to personnel handling the waste. Mandates the use of appropriate Personal Protective Equipment (PPE) during disposal.
Serious Eye Damage/Irritation	Expected to cause serious eye irritation.[1]	Requires eye protection during all handling and disposal steps to prevent irreversible eye damage.
Specific target organ toxicity	May cause respiratory irritation.[1]	Dictates that all handling, including waste consolidation, must be done in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust or aerosols.
Environmental Hazard	As a halogenated organic compound, improper disposal can lead to persistent environmental contamination.	Prohibits disposal down the sanitary sewer system and requires segregation as specialized hazardous waste.[4][5]

This risk profile necessitates a disposal plan that minimizes exposure at every stage and ensures the compound is sequestered from the environment.

Core Disposal Principles: A Foundation of Safety

Before detailing specific procedures, it is essential to ground our practice in the universal tenets of hazardous chemical waste management.

• Segregation of Waste Streams: This is the most critical step. 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole is a halogenated organic compound . It must be collected in a waste container specifically designated for halogenated organic waste, separate from non-halogenated solvents and other waste streams.[4][6][7] This is crucial for two reasons:

  • Safety: Mixing incompatible waste streams can lead to dangerous chemical reactions.[8]

  • Cost and Compliance: The disposal methods and associated costs for halogenated waste are significantly different from those for non-halogenated waste.[4] Commingling these wastes can result in regulatory violations and substantially higher disposal fees.

• No Drain Disposal: Under no circumstances should this compound or its solutions be poured down the sink.[4][9][10] This practice is a direct violation of environmental regulations and can compromise the integrity of the wastewater system.

• Designated and Compatible Containers: All waste must be collected in containers that are in good condition, compatible with the chemical, and feature a secure, screw-top lid.[8][11] High-density polyethylene (HDPE) or glass containers are typically appropriate.

Operational Disposal Workflow

The following diagram illustrates the decision-making process for handling waste generated from work with 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole.

Caption: Decision workflow for the disposal of 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole.

Step-by-Step Disposal Protocols

Adherence to a standardized, step-by-step protocol is essential for ensuring safety and compliance.

Protocol 4.1: Disposal of Solid Waste

This includes unused or expired pure compound, as well as contaminated disposable materials like weigh paper, gloves, and paper towels.

• Work Area Preparation: Conduct all waste handling within a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, safety goggles (or safety glasses with side shields), and nitrile gloves.

• Containment: Carefully place all solid waste into a designated, clearly labeled "Halogenated Organic Solid Waste" container.

• Avoid Dust Generation: When handling the powdered compound, take care to minimize the creation of dust.[12]

• Container Sealing: Securely close the waste container lid immediately after adding waste. Containers must remain closed at all times except when actively adding waste.[6][10]

• Storage: Store the sealed container in your laboratory's designated Satellite Accumulation Area (SAA).[11]

Protocol 4.2: Disposal of Liquid Waste

This applies to solutions containing the compound, such as mother liquors from crystallization, or solvent from chromatography.

• Work Area & PPE: As with solid waste, all transfers must occur in a chemical fume hood while wearing appropriate PPE.

• Waste Collection: Using a funnel, carefully pour the liquid waste into a designated, clearly labeled "Halogenated Organic Liquid Waste" container.

• Compatibility Check: Ensure the waste container is made of a material compatible with the solvents used (e.g., do not store organic solvents in LDPE containers for long periods).

• Headspace: Do not overfill the container. Leave at least 10% of headspace to allow for vapor expansion.[11]

• Container Sealing & Storage: Securely cap the container and store it in the SAA, within a secondary containment bin capable of holding the entire volume of the container.

Protocol 4.3: Disposal of Empty Containers

The original manufacturer's container must be properly decontaminated before disposal.

• Triple Rinsing: Rinse the empty container with a suitable solvent (e.g., acetone or ethanol) three separate times.[5]

• Rinsate Collection: Collect the rinsate from all three rinses and dispose of it as "Halogenated Organic Liquid Waste" according to Protocol 4.2.

• Label Defacement: Completely remove or deface the original chemical label on the container to prevent misidentification.[10]

• Final Disposal: After rinsing and defacing, the container can typically be disposed of in the laboratory's regular glass or plastic recycling stream. Remove the cap before disposal.[10]

Decontamination and Spill Management

Proper decontamination of work areas and prompt response to spills are integral to the disposal process.

• Work Surface Decontamination: After completing any work, wipe down the fume hood surface and any contaminated equipment with a towel dampened with a suitable solvent (like 70% ethanol or acetone). Dispose of the towel as solid hazardous waste.

• Spill Cleanup: For small spills of the solid compound, carefully sweep it up, avoiding dust creation, and place it in the solid halogenated waste container.[1] For liquid spills, absorb with a chemical spill kit absorbent, then collect the contaminated material into the solid waste container. All materials used for cleanup must be disposed of as hazardous waste.

Regulatory Compliance and Record-Keeping

All waste generation and disposal activities must align with federal and institutional policies.

• Chemical Hygiene Plan (CHP): Your laboratory's CHP is the guiding document for all safety procedures, including waste disposal.[3][13] All personnel must be trained on its contents.

• Container Labeling: All hazardous waste containers must be labeled with the words "Hazardous Waste," the full name of the chemical constituents, and the approximate percentages.[6][13]

• Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup of full waste containers.[8][14] Do not allow waste to accumulate beyond the limits specified by the EPA and your institution's policies (typically a maximum of 55 gallons in an SAA).[15]

By adhering to these scientifically grounded and procedurally detailed guidelines, you can ensure the safe and compliant disposal of 2-(4-Fluorophenyl)-1-phenyl-1H-benzo[d]imidazole, upholding your commitment to laboratory safety and environmental stewardship.

References

• Carl ROTH. (2020). Safety Data Sheet: Imidazole. Retrieved from [Link]

• Carl ROTH. (2024). Safety Data Sheet: Imidazole PUFFERAN®. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2020). Safety Data Sheet: Imidazole. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

• Braun Research Group, University of Delaware. Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• Asif, M. (2019). Green Synthesis of Benzimidazole Derivatives: an Overview on Green Chemistry and Its Applications. Chemical Methodologies. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2025). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Defense Technical Information Center (DTIC). (2020). RESEARCH ON BENZIMIDAZOLE DERIVATIVES. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratories - Standards. Retrieved from [Link]

• Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

• University of Oslo (UiO). (2024). Chemical and Hazardous Waste Guide. Retrieved from [Link]

• Beilstein Journals. (2012). Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Vanderbilt University. The Laboratory Standard. Retrieved from [Link]

• University of Pennsylvania EHRS. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• University of Washington. (2025). Standard Operating Procedure for Imidazole. Retrieved from [Link]

• Oregon OSHA. Preventing Exposure to Hazardous Chemicals in Laboratories. Retrieved from [Link]

• University of Washington. STANDARD OPERATING PROCEDURES FOR HAZARDOUS AND PARTICULARLY HAZARDOUS CHEMICALS For Imidazole. Retrieved from [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• Compliancy Group. (2023). OSHA Laboratory Standard. Retrieved from [Link]

• Organic Chemistry Portal. Benzimidazole synthesis. Retrieved from [Link]

• University of Otago. Laboratory chemical waste disposal guidelines. Retrieved from [Link]

• PubMed. (1995). Review of Methodology for the Determination of Benzimidazole Residues in Biological Matrices. Retrieved from [Link]

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